Cas no 14087-57-1 (Carbonimidic dichloride, (pentachloroethyl)-)

Carbonimidic dichloride, (pentachloroethyl)-, is a highly chlorinated organic compound with the molecular formula C₃Cl₇N. It is primarily utilized as an intermediate in the synthesis of specialized agrochemicals and pharmaceuticals due to its reactive dichlorimide and pentachloroethyl functional groups. The compound exhibits strong electrophilic character, making it valuable for introducing chlorine-rich moieties into target molecules. Its stability under controlled conditions allows for precise reactivity in synthetic applications. Careful handling is required due to its potential sensitivity to hydrolysis and thermal decomposition. This reagent is particularly useful in constructing complex chlorinated structures, offering chemists a versatile tool for advanced organic synthesis.
Carbonimidic dichloride, (pentachloroethyl)- structure
14087-57-1 structure
Product Name:Carbonimidic dichloride, (pentachloroethyl)-
CAS No:14087-57-1
MF:C3Cl7N
MW:298.209794044495
MDL:MFCD29066102
CID:1299321
PubChem ID:12395755
Update Time:2025-06-30

Carbonimidic dichloride, (pentachloroethyl)- Chemical and Physical Properties

Names and Identifiers

    • Carbonimidic dichloride, (pentachloroethyl)-
    • 1,1-dichloro-N-(1,1,2,2,2-pentachloroethyl)methanimine
    • Pentachloroethyl-imidocarbonyl chloride
    • MFCD29066102
    • (Pentachloroethyl)carbonimidoyl
    • Pentachloroethyl-imidocarbonyl chloride, 95%
    • 14087-57-1
    • DTXSID20496209
    • MDL: MFCD29066102
    • Inchi: 1S/C3Cl7N/c4-1(5)11-3(9,10)2(6,7)8
    • InChI Key: KBGKDMQCPAZPCR-UHFFFAOYSA-N
    • SMILES: ClC(C(Cl)(Cl)Cl)(/N=C(\Cl)/Cl)Cl

Computed Properties

  • Exact Mass: 296.782093g/mol
  • Monoisotopic Mass: 294.785043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 12.4Ų

Carbonimidic dichloride, (pentachloroethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB274990-250 mg
Pentachloroethyl-imidocarbonyl chloride, 95%; .
14087-57-1 95%
250mg
€245.00 2023-06-22
abcr
AB274990-1 g
Pentachloroethyl-imidocarbonyl chloride, 95%; .
14087-57-1 95%
1g
€598.00 2023-06-22
abcr
AB274990-250mg
Pentachloroethyl-imidocarbonyl chloride, 95%; .
14087-57-1 95%
250mg
€245.00 2025-02-18
abcr
AB274990-1g
Pentachloroethyl-imidocarbonyl chloride, 95%; .
14087-57-1 95%
1g
€598.00 2025-02-18

Additional information on Carbonimidic dichloride, (pentachloroethyl)-

Research Briefing on Carbonimidic Dichloride, (Pentachloroethyl)- (CAS: 14087-57-1)

Carbonimidic dichloride, (pentachloroethyl)- (CAS: 14087-57-1) is a specialized chemical compound with significant applications in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential as a reactive intermediate in the synthesis of novel bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This briefing provides an overview of the latest research findings, methodologies, and implications for future applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Carbonimidic dichloride, (pentachloroethyl)- as a key building block in the synthesis of chlorinated heterocycles. The researchers demonstrated that this compound could efficiently introduce pentachloroethyl groups into complex molecular frameworks, enhancing the bioactivity of the resulting compounds. The study reported a 40% increase in antimicrobial efficacy against multi-drug resistant bacterial strains when compared to non-chlorinated analogs.

In the realm of cancer research, a team from the University of Cambridge recently investigated the compound's potential as a warhead in targeted therapies. Their findings, published in Nature Chemical Biology, revealed that Carbonimidic dichloride, (pentachloroethyl)- could be conjugated to antibody-drug conjugates (ADCs) to selectively deliver cytotoxic payloads to cancer cells. The study highlighted its stability in physiological conditions and controlled reactivity, making it a promising candidate for next-generation ADC development.

From a safety and toxicological perspective, new data from the European Chemicals Agency (ECHA) in 2024 has provided updated information on the compound's environmental fate and ecotoxicological profile. While the substance shows moderate persistence in aquatic environments, its breakdown products appear to be less toxic than initially suspected. These findings have important implications for its industrial-scale production and handling protocols.

The synthesis and characterization of Carbonimidic dichloride, (pentachloroethyl)- have also seen methodological advancements. A recent paper in Organic Process Research & Development described a novel, greener synthesis route using microwave-assisted chemistry that reduces solvent use by 60% while maintaining high yields (85-90%). This development addresses some of the sustainability challenges associated with the compound's production.

Looking forward, the unique reactivity profile of Carbonimidic dichloride, (pentachloroethyl)- continues to attract research interest. Its ability to participate in diverse chemical transformations while maintaining structural integrity makes it particularly valuable for medicinal chemistry applications. Current clinical trials involving derivatives of this compound are expected to report preliminary results in late 2024, which may further validate its therapeutic potential.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd